Cas no 4117-09-3 (7-Bromo-1-heptene)

• Product Name: 7-Bromo-1-heptene
• CAS No: 4117-09-3
• MF: C₇H₁₃Br
• MW: 177.082121610641
• MDL: MFCD01631137
• CID: 44763
• PubChem ID: 524450
• Update Time: 2025-05-28

7-Bromo-1-heptene Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-1-heptene
• 7-bromohept-1-ene
• 1-Bromo-6-heptene
• 6-Heptenyl bromide
• 6-Heptenyl-1-bromide
• 1-Heptene, 7-bromo-
• 1-Heptene, 7-bromo
• GNYDYUQVALBGGZ-UHFFFAOYSA-N
• bromo-7 heptene-1
• 7-bromo-heptene
• 7-Bromo-l-heptene
• KSC235K6R
• TRA0077466
• BC005255
• 7-Bromohept-1-ene; Bromo(7-)-1-hepten
• MFCD01631137
• SCHEMBL313582
• B3255
• 4117-09-3
• FT-0686419
• AKOS013153300
• EN300-132447
• FT-0657065
• 5-METHYL-2-PHENYL-3H-IMIDAZOLE-4-CARBOXYLICACIDETHYLESTER
• A24620
• 7-Bromo-1-heptene, >=97%
• 7-Bromohept-1-ene; Bromo(7-)-1-heptene
• CS-W009270
• DTXSID50335314
• GS-3729
• J-519101
• DB-009213
• DB-000263

• MDL： MFCD01631137
• Inchi： 1S/C7H13Br/c1-2-3-4-5-6-7-8/h2H,1,3-7H2
• InChI Key： GNYDYUQVALBGGZ-UHFFFAOYSA-N
• SMILES： BrCCCCCC=C

Computed Properties

• Exact Mass: 176.02000
• Monoisotopic Mass: 176.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 50.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 13
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 5
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.162 g/mL at 25 °C(lit.)
• Melting Point: 0°C
• Boiling Point: 27 °C/1 mmHg(lit.)
• Flash Point: Fahrenheit: 136.4 ° f
  Celsius: 58 ° c
  
• Refractive Index: n20/D 1.466(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 0.00000
• LogP: 3.12770
• Solubility: Not determined

7-Bromo-1-heptene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• HazardClass：3
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons